![molecular formula C13H13NO2 B271528 N-(furan-2-ylmethyl)-3-methylbenzamide](/img/structure/B271528.png)
N-(furan-2-ylmethyl)-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(furan-2-ylmethyl)-3-methylbenzamide, also known as 2-FMA, is a research chemical that belongs to the amphetamine class. It is a derivative of 2-fluoroamphetamine (2-FA) and has been used in scientific research for its potential as a psychoactive substance. In
Mechanism of Action
The exact mechanism of action of N-(furan-2-ylmethyl)-3-methylbenzamide is not fully understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. This leads to increased stimulation and alertness, as well as a sense of euphoria.
Biochemical and Physiological Effects:
This compound has been found to have stimulant effects on the body. It has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of dopamine, norepinephrine, and serotonin in the brain, which leads to increased stimulation and feelings of euphoria.
Advantages and Limitations for Lab Experiments
One advantage of using N-(furan-2-ylmethyl)-3-methylbenzamide in lab experiments is its potential as a psychoactive substance. It has been found to have stimulant properties and may be useful in studying the effects of amphetamines on the brain. However, one limitation is that its potential for abuse may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-(furan-2-ylmethyl)-3-methylbenzamide. One area of interest is its potential as a treatment for attention deficit hyperactivity disorder (ADHD). Another area of research is its potential as a therapeutic agent for depression and anxiety. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
The synthesis of N-(furan-2-ylmethyl)-3-methylbenzamide involves the reaction of 3-methylbenzoyl chloride with furan-2-carboxaldehyde in the presence of a base such as triethylamine. This reaction results in the formation of this compound as a white crystalline powder. The purity and yield of the product can be improved by recrystallization.
Scientific Research Applications
N-(furan-2-ylmethyl)-3-methylbenzamide has been used in scientific research as a potential psychoactive substance. It has been found to have stimulant properties and has been compared to other amphetamines such as 2-FA and this compound. Research has shown that this compound has a higher affinity for the dopamine transporter than the norepinephrine transporter, which suggests that it may have a higher potential for abuse.
properties
Molecular Formula |
C13H13NO2 |
---|---|
Molecular Weight |
215.25 g/mol |
IUPAC Name |
N-(furan-2-ylmethyl)-3-methylbenzamide |
InChI |
InChI=1S/C13H13NO2/c1-10-4-2-5-11(8-10)13(15)14-9-12-6-3-7-16-12/h2-8H,9H2,1H3,(H,14,15) |
InChI Key |
ALHHMPRUZZNJEH-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C(=O)NCC2=CC=CO2 |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NCC2=CC=CO2 |
solubility |
32.3 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.